Cas no 1261830-15-2 (Methyl 2-cyano-6-hydroxyphenylacetate)

• Product Name: Methyl 2-cyano-6-hydroxyphenylacetate
• CAS No: 1261830-15-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4938921
• Update Time: 2023-08-22

Methyl 2-cyano-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-hydroxyphenylacetate

• Inchi： 1S/C10H9NO3/c1-14-10(13)5-8-7(6-11)3-2-4-9(8)12/h2-4,12H,5H2,1H3
• InChI Key： VTFWARJJYMANTA-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C#N)C=1CC(=O)OC

Computed Properties

• Exact Mass: 191.058243149 g/mol
• Monoisotopic Mass: 191.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.18
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3